Cas no 223662-00-8 (1-(2,5-dimethyl-1H-pyrrol-3-yl)methyl-4-methylpiperazine)

• Product Name: 1-(2,5-dimethyl-1H-pyrrol-3-yl)methyl-4-methylpiperazine
• CAS No: 223662-00-8
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• MDL: MFCD24389099
• CID: 5184421
• PubChem ID: 463884
• Update Time: 2025-05-19

1-(2,5-dimethyl-1H-pyrrol-3-yl)methyl-4-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[(2,5-dimethyl-1H-pyrrol-3-yl)methyl]-4-methyl-
• 1-(2,5-dimethyl-1H-pyrrol-3-yl)methyl-4-methylpiperazine

• MDL： MFCD24389099
• Inchi： 1S/C12H21N3/c1-10-8-12(11(2)13-10)9-15-6-4-14(3)5-7-15/h8,13H,4-7,9H2,1-3H3
• InChI Key： XXTLPBYHKDCOHH-UHFFFAOYSA-N
• SMILES： N1(CC2C=C(C)NC=2C)CCN(C)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(2,5-dimethyl-1H-pyrrol-3-yl)methyl-4-methylpiperazine

Introduction to 1-(2,5-dimethyl-1H-pyrrol-3-yl)methyl-4-methylpiperazine (CAS No. 223662-00-8)

1-(2,5-dimethyl-1H-pyrrol-3-yl)methyl-4-methylpiperazine, identified by its CAS number 223662-00-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a piperazine core with a pyrrole substituent, has garnered attention due to its structural complexity and potential biological activities. The presence of dimethyl groups on both the pyrrole ring and the piperazine nitrogen suggests a high degree of molecular rigidity, which may influence its interactions with biological targets.

The structural framework of 1-(2,5-dimethyl-1H-pyrrol-3-yl)methyl-4-methylpiperazine positions it as a candidate for further exploration in drug discovery. The combination of a pyrrole moiety and a methyl-substituted piperazine ring is reminiscent of several pharmacologically active agents that have been investigated for their potential therapeutic benefits. This compound’s design aligns with the growing trend in medicinal chemistry toward the development of molecules with enhanced binding affinity and selectivity.

In recent years, there has been increasing interest in heterocyclic compounds that incorporate both pyrrole and piperazine scaffolds. These structures are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and central nervous system (CNS) effects. The specific arrangement of substituents in 1-(2,5-dimethyl-1H-pyrrol-3-yl)methyl-4-methylpiperazine may confer unique properties that make it suitable for targeting specific disease pathways.

One of the most compelling aspects of this compound is its potential as a scaffold for further derivatization. Medicinal chemists often modify such molecules to optimize their pharmacokinetic profiles or to enhance their binding interactions with biological targets. The methyl groups on the pyrrole ring and the piperazine nitrogen provide numerous opportunities for chemical modification, allowing researchers to fine-tune the compound’s properties.

Recent studies have highlighted the importance of molecular rigidity in drug design. Compounds with rigid structures often exhibit higher binding affinities due to their ability to form more stable interactions with biological targets. The dimethyl substituents in 1-(2,5-dimethyl-1H-pyrrol-3-yl)methyl-4-methylpiperazine contribute to this rigidity, which may be advantageous for developing drugs with improved efficacy.

The pharmacological potential of 1-(2,5-dimethyl-1H-pyrrol-3-yl)methyl-4-methylpiperazine has not yet been fully explored, but preliminary computational studies suggest that it may interact with several key biological targets. These interactions could be relevant to various therapeutic areas, including neurology and immunology. The compound’s ability to modulate neurotransmitter systems or immune responses could make it a valuable candidate for further investigation.

In conclusion, 1-(2,5-dimethyl-1H-pyrrol-3-yl)methyl-4-methylpiperazine (CAS No. 223662-00-8) represents an intriguing molecule with significant pharmaceutical potential. Its unique structural features and potential biological activities make it a promising candidate for further research in drug discovery. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the development of new therapies.